1-Allyl-2-oxo-5-phenyl-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 2-oxo-5-phenyl-1-prop-2-enylpyridine-3-carbonitrile
• InChI: InChI=1S/C15H12N2O/c1-2-8-17-11-14(9-13(10-16)15(17)18)12-6-4-3-5-7-12/h2-7,9,11H,1,8H2
• InChI Key: BSXRGPIZZGMTMF-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C=C(C=C(C1=O)C#N)C2=CC=CC=C2
• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol

Description

“1-Allyl-2-oxo-5-phenyl-1,2-dihydro-3-pyridinecarbonitrile” is a chemical compound with the molecular formula C15H12N2O. Its average mass is 236.269 Da and its monoisotopic mass is 236.094955 Da.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-Allyl-2-oxo-5-phenyl-1,2-dihydro-3-pyridinecarbonitrile” can be inferred from its molecular formula C15H12N2O. Its average mass is 236.269 Da and its monoisotopic mass is 236.094955 Da. More specific properties such as melting point, boiling point, solubility, and spectral properties would require experimental determination or reference to a comprehensive chemical database.

Scientific Research Applications

CCK-A Antagonist

• Relevance : 1-Allyl-2-oxo-5-phenyl-1,2-dihydro-3-pyridinecarbonitrile has been synthesized as a CCK-A antagonist. .

Parallel Synthesis

• Details : It precipitates from reaction mixtures and can be isolated by evaporation and purification. .

Anti-HIV-1 Studies

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Isoindoloquinoline Derivatives

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Labeling with Carbon-14

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Future Directions

The future directions for research on “1-Allyl-2-oxo-5-phenyl-1,2-dihydro-3-pyridinecarbonitrile” could include further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its potential biological activities, and development of its applications in various fields. This would require a multidisciplinary approach involving synthetic chemistry, analytical chemistry, computational chemistry, and potentially biochemistry and pharmacology.